Cas no 2645411-91-0 (3-bromo-5-((methoxy-d3)methyl-d2)pyridine)

• Product Name: 3-bromo-5-((methoxy-d3)methyl-d2)pyridine
• CAS No: 2645411-91-0
• MF: C₇H₈BrNO
• MW: 207.079329490662
• CID: 6826056
• PubChem ID: 172403040
• Update Time: 2025-02-26

3-bromo-5-((methoxy-d3)methyl-d2)pyridine Chemical and Physical Properties

Names and Identifiers

• CS-24218
• 2645411-91-0
• 3-bromo-5-((methoxy-d3)methyl-d2)pyridine

• Inchi： 1S/C7H8BrNO/c1-10-5-6-2-7(8)4-9-3-6/h2-4H,5H2,1H3/i1D3,5D2
• InChI Key： CMBXJVRGUSEWNE-RPIBLTHZSA-N
• SMILES： BrC1=CN=CC(=C1)C([2H])([2H])OC([2H])([2H])[2H]

Computed Properties

• Exact Mass: 206.01031Da
• Monoisotopic Mass: 206.01031Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 22.1Ų